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Compound of Interest

Compound Name: 6-O-Propynyl-2'-deoxyguanosine

Cat. No.: B15606510

Essential Safety and Handling Guide for 6-O-
Propynyl-2'-deoxyguanosine

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of 6-O-Propynyl-
2'-deoxyguanosine, a key reagent in biochemical research, particularly in applications
involving click chemistry.[1][2] Adherence to these protocols is essential for ensuring laboratory
safety and maintaining the integrity of experimental outcomes.

Compound Information and Hazard Assessment

6-O-Propynyl-2'-deoxyguanosine is a white to off-white solid nucleoside analog.[3][4] It is
soluble in dimethyl sulfoxide (DMSO) and Methanol.[3][4] While some suppliers indicate that in
small quantities this compound does not meet the criteria for classification as hazardous under
European regulations, it is prudent to handle it with care.[5] The structurally related compound,
2'-Deoxyguanosine, is known to be harmful if swallowed, cause skin and eye irritation, and may
cause respiratory irritation.[6] Therefore, a cautious approach to handling is strongly advised.

Physical and Chemical Properties
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Property Value

Molecular Formula C13H15Ns04[3][4]
Molecular Weight 305.29 g/mol [3][4]
Appearance White to off-white solid[3][4]
Solubility DMSO, Methanol[3][4]

| Storage | Store at -20°C[3][4][7] |

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to minimize exposure risk. The following table
outlines the required PPE for handling 6-O-Propynyl-2'-deoxyguanosine and its solutions.

PPE Category Item Specification and Use

_ Must be worn at all times to
Eye Protection Safety Goggles
protect from splashes.[6]

Recommended for handling
the solid compound and its
solutions.[8] When preparing
Hand Protection Nitrile Gloves solutions with DMSO, consider
double-gloving or using thicker
gloves due to DMSO's ability

to penetrate skin.

A full-length lab coat should be
Body Protection Laboratory Coat worn to protect skin and
clothing.[8]

All handling of the solid
compound and its volatile
) ) solvent solutions should be
Respiratory Protection Fume Hood _ N
conducted in a certified
chemical fume hood to avoid

inhalation of dust or vapors.[8]
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Operational Plan: Step-by-Step Handling
Procedures

1. Preparation and Weighing:

» Before handling, ensure the work area within the chemical fume hood is clean and
uncluttered.

o Wear all required PPE as detailed in the table above.

e To weigh the solid compound, use a microbalance within the fume hood. Handle with care to
avoid generating dust.

2. Dissolution:

e When preparing solutions in DMSO or Methanol, add the solvent to the pre-weighed solid
compound slowly.

o If using DMSO, be aware of its hygroscopic nature and use a fresh, unopened bottle if
possible to ensure accurate concentration.[1]

o Cap the vial securely and vortex or sonicate as needed to ensure complete dissolution.
3. Experimental Use:

 All procedures involving the transfer or use of 6-O-Propynyl-2'-deoxyguanosine solutions
should be performed within the fume hood.

o Use calibrated micropipettes with filtered tips for accurate and safe liquid handling.
e Avoid direct contact with skin and eyes at all times.
4. Spill Management:

 In the event of a small spill, absorb the material with an inert absorbent material (e.qg.,
vermiculite, sand).
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» For larger spills, evacuate the area and follow your institution's emergency spill response
procedures.

o Clean the spill area thoroughly with an appropriate solvent and decontaminating solution.
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Caption: The relationship between compound hazards and the selection of appropriate PPE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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